4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile

• IUPAC Name: 4-(6-pyrazol-1-ylpyrimidin-4-yl)oxybenzonitrile
• InChI: InChI=1S/C14H9N5O/c15-9-11-2-4-12(5-3-11)20-14-8-13(16-10-17-14)19-7-1-6-18-19/h1-8,10H
• InChI Key: XWXDWHKSGMEULD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC(=NC=N2)OC3=CC=C(C=C3)C#N
• Molecular Formula: C14H9N5O
• Molecular Weight: 263.25 g/mol

Description

4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile, also known as PDPK1 inhibitor, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile involves the inhibition of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile, which is a key regulator of the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway. The PI3K/Akt pathway is involved in various cellular processes, including cell survival, proliferation, and metabolism. The inhibition of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile by 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile leads to the downregulation of Akt phosphorylation, which in turn induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile have been extensively studied in vitro and in vivo. In vitro studies have shown that 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile inhibits the proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. In vivo studies have shown that 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile inhibits tumor growth in xenograft models of breast and lung cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile is its potency and selectivity as a 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile inhibitor. This allows for the specific targeting of the PI3K/Akt pathway, which is often dysregulated in cancer cells. However, one of the limitations of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile. One potential direction is the development of more potent and selective 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile inhibitors with improved solubility and bioavailability. Another direction is the investigation of the combination of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile with other anticancer agents to enhance its efficacy. Additionally, the role of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile in other cellular processes, such as glucose metabolism and autophagy, can also be explored to identify new therapeutic targets for various diseases.

Synthesis Methods

The synthesis of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile involves a series of chemical reactions. The initial step involves the reaction of 2,4-dichloro-5-nitrobenzonitrile with 6-amino-1H-pyrazolo[3,4-d]pyrimidine in the presence of a base, such as potassium carbonate, to form 2,4-dichloro-5-(6-amino-1H-pyrazolo[3,4-d]pyrimidin-4-yloxy)benzonitrile. This intermediate is then subjected to a nucleophilic substitution reaction with 4-hydroxyphenylboronic acid in the presence of a palladium catalyst, such as Pd(PPh3)4, to yield the final product, 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile.

Scientific Research Applications

4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile has been extensively used in scientific research as a potent and selective inhibitor of 3-phosphoinositide-dependent protein kinase-1 (4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile). 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell survival, proliferation, and metabolism. The inhibition of 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile by 4-{[6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy}benzonitrile has been shown to induce apoptosis in cancer cells, suggesting its potential application as an anticancer agent.